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Compound of Interest

Compound Name:
2-Amino-6-chloro-3-

fluorobenzaldehyde

CAS No.: 1596699-61-4

Cat. No.: B2984713 Get Quote

Compound: 2-Amino-6-chloro-3-
fluorobenzaldehyde[1][2][3]
Executive Summary
This technical guide provides a comprehensive safety, handling, and application profile for 2-
Amino-6-chloro-3-fluorobenzaldehyde (CAS: 1596699-61-4).[1] Designed for researchers in

medicinal chemistry and drug discovery, this document moves beyond standard regulatory

compliance to offer field-proven insights into the stability, reactivity, and experimental

integration of this fluorinated building block.

Part 1: Chemical Identity & Scaffold Analysis
2-Amino-6-chloro-3-fluorobenzaldehyde is a tri-substituted benzene derivative serving as a

critical intermediate in the synthesis of polycyclic heterocycles (e.g., quinazolines, indoles)

often targeting kinase inhibition.[1] Its structure features three distinct reactive handles:

Aldehyde (-CHO): Electrophilic center for condensation (e.g., reductive amination,

Knoevenagel).

Primary Amine (-NH₂): Nucleophilic center for cyclization or acylation.[1]
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Halogens (Cl, F): Electronic modulators affecting lipophilicity and metabolic stability; the

chlorine at the 6-position provides steric bulk, while the fluorine at the 3-position influences

pKa and hydrogen bonding.[1]

Table 1: Physicochemical Profile[1]
Property Data Note

CAS Number 1596699-61-4 Unique Identifier

Molecular Formula C₇H₅ClFNO

Molecular Weight 173.57 g/mol

Appearance Yellow to Brown Solid Color darkens upon oxidation

Solubility DMSO, Methanol, DCM Low water solubility

Melting Point 95–100 °C (Estimated) Varies by purity/polymorph

pKa (Calculated) ~2.5 (Aniline), ~14 (Amide) Weakly basic amine

LogP ~2.1 Moderate lipophilicity

Part 2: Hazard Identification & GHS Profiling
While specific toxicological data for this isomer is limited, structural activity relationships (SAR)

with similar halogenated anilines and benzaldehydes dictate the following GHS classifications.

Signal Word:WARNING

Hazard Statements (H-Codes)
H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3]
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P280: Wear protective gloves/eye protection/face protection.[2][3][4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][2][3]

Remove contact lenses if present and easy to do.[2][3] Continue rinsing.[2][3]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

Toxicology Insight: The presence of the aniline moiety suggests a potential for

methemoglobinemia if absorbed in high quantities, though this is less acute than in nitro-

compounds.[1] The aldehyde group is a sensitizer; repeated exposure may induce allergic

dermatitis.

Part 3: Handling, Storage & Stability Protocols
The stability of 2-Amino-6-chloro-3-fluorobenzaldehyde is compromised by two primary

pathways: auto-oxidation (aldehyde to carboxylic acid) and Schiff base polymerization

(intermolecular reaction between the amine and aldehyde).[1]

Storage Protocol (The "Why" and "How")
Temperature:2–8°C. Low temperature kinetically inhibits the auto-polymerization rate.[1]

Atmosphere:Inert Gas (Argon/Nitrogen). Oxygen promotes the oxidation of the aldehyde to

2-amino-6-chloro-3-fluorobenzoic acid, which is an impurity that can quench coupling

reagents.[1]

Container: Amber glass vials with Teflon-lined caps. Light catalyzes radical oxidation

pathways typical for benzaldehydes.

Diagram: Lifecycle & Stability Management
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Caption: Workflow for maintaining chemical integrity. Note the critical risks of oxidation and

polymerization if improper storage is used.[1]

Part 4: Experimental Workflow (Application)
Scenario: Reductive Amination for Library Synthesis. This protocol demonstrates the safe

utilization of the compound to form a secondary amine, a common scaffold in drug discovery.

Reaction: 2-Amino-6-chloro-3-fluorobenzaldehyde + R-NH₂ (Primary Amine) → [Imine

Intermediate] → Secondary Amine[1]

Step-by-Step Methodology
Preparation (In Fume Hood):

Weigh 1.0 eq of 2-Amino-6-chloro-3-fluorobenzaldehyde in a dry vial.

Note: Allow the storage vial to reach room temperature before opening to prevent water

condensation, which accelerates hydrolysis of the imine intermediate.

Imine Formation:

Dissolve in DCE (1,2-Dichloroethane) or MeOH (Methanol) (0.1 M concentration).

Add 1.1 eq of the primary amine.

Catalyst: Add 1-2 drops of Acetic Acid if the reaction is sluggish.
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Stir at Room Temperature (RT) for 1–2 hours.

Checkpoint: Monitor by LCMS. The aldehyde peak (M+H 174) should disappear, replaced

by the Imine mass.

Reduction:

Cool the mixture to 0°C.

Add 1.5 eq of Sodium Triacetoxyborohydride (STAB).

Safety: STAB evolves hydrogen gas slowly; ensure venting.

Warm to RT and stir overnight.

Quench & Workup:

Quench with Saturated NaHCO₃ (Caution: CO₂ evolution).

Extract with DCM.

Disposal: Aqueous waste contains boron salts and halogenated organic traces. Dispose of

in "Halogenated Organic Waste" streams.

Diagram: Reductive Amination Pathway
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Caption: Synthetic pathway for utilizing the aldehyde handle while preserving the

halogen/amine motifs.

Part 5: Emergency Response & Toxicology
First Aid Measures

Eye Contact: Immediate irrigation with saline/water for 15 minutes.[1][5] The aldehyde is a

lachrymator; delayed irritation is possible.
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Skin Contact: Wash with soap and water.[1][3][5] Do not use ethanol (may increase

absorption).

Inhalation: Move to fresh air. If wheezing occurs (sensitization), seek medical attention.

Spill Cleanup Protocol
Isolate: Evacuate the immediate area (10-meter radius).

PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.

Neutralize: Adsorb with inert material (vermiculite or sand). Do not use combustible materials

like sawdust (aldehydes can be flammable).

Clean: Wipe surface with a dilute soap solution to remove oily residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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